Cas no 116834-14-1 (1H-PYRAZOLE, 4-(CHLOROMETHYL)-1-(4-METHOXYPHENYL)-5-(1H-PYRROL-1-YL)-)

• Product Name: 1H-PYRAZOLE, 4-(CHLOROMETHYL)-1-(4-METHOXYPHENYL)-5-(1H-PYRROL-1-YL)-
• CAS No: 116834-14-1
• MF: C₁₅H₁₄ClN₃O
• MW: 287.744162082672
• CID: 3231823
• PubChem ID: 14118865
• Update Time: 2025-04-21

1H-PYRAZOLE, 4-(CHLOROMETHYL)-1-(4-METHOXYPHENYL)-5-(1H-PYRROL-1-YL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 4-(CHLOROMETHYL)-1-(4-METHOXYPHENYL)-5-(1H-PYRROL-1-YL)-
• DTXSID501163656
• 116834-14-1
• 4-(Chloromethyl)-1-(4-methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole

• Inchi： 1S/C15H14ClN3O/c1-20-14-6-4-13(5-7-14)19-15(12(10-16)11-17-19)18-8-2-3-9-18/h2-9,11H,10H2,1H3
• InChI Key： HWIARJYWDSKUII-UHFFFAOYSA-N
• SMILES： ClCC1C=NN(C2C=CC(=CC=2)OC)C=1N1C=CC=C1

Computed Properties

• Exact Mass: 287.0825398Da
• Monoisotopic Mass: 287.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32Ų